N2,N2-Dimethyl-5-nitropyridine-2,4-diamine

• Molecular Formula: C7H10N4O2
• Molecular Weight: 182.18 g/mol
• IUPAC Name: 2-N,2-N-dimethyl-5-nitropyridine-2,4-diamine
• InChI: InChI=1S/C7H10N4O2/c1-10(2)7-3-5(8)6(4-9-7)11(12)13/h3-4H,1-2H3,(H2,8,9)
• InChI Key: IEAPFVLNAAWLGX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=C1)N)[N+](=O)[O-]

Description

N2,N2-Dimethyl-5-nitropyridine-2,4-diamine is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a microwave tube, a solution of 4-amino-2-chloro-5-nitropyridine (prepared as described for compound 9) (200 mg; 1.16 mmol) in ethanol (2 ml) was treated sequentially with dimethylamine hydrochloride (471 mg; 5.78 mmol) and triethylamine (781 μl; 6.96 mmol). The tube was quickly sealed and irradiated in the microwave (CEM Discover, 150 W, 85° C., 10 min). The ethanol was evaporated, dichloromethane (15 ml) was added to dissolve the products, and the solution washed with 1M sodium hydroxide solution (2×10 ml). The organic layer was dried (sodium sulphate), the mixture filtered and the filtrate evaporated to dryness to afford N2,N2-dimethyl-5-nitro-pyridine-2,4-diamine (240 mg, 114%).